Cas no 1257231-51-8 (Methyl 4-bromo-3-iodobenzoate)

• Product Name: Methyl 4-bromo-3-iodobenzoate
• CAS No: 1257231-51-8
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD18398802
• CID: 1218457
• PubChem ID: 50907358
• Update Time: 2025-08-04

Methyl 4-bromo-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-iodobenzoate
• MCULE-4871117244
• CTK0C9168
• ANW-62720
• methyl 4-bromo-3-hydroxy-5-methyl-2-thiophenecarboxylate
• SureCN9825814
• 2-Thiophenecarboxylic acid, 4-bromo-3-hydroxy-5-methyl-, methyl ester
• ACMC-20a93m
• AKOS016004251
• MCULE-4871117244; CTK0C9168; ANW-62720; methyl 4-bromo-3-hydroxy-5-methyl-2-thiophenecarboxylate; SureCN9825814; 2-Thiophenecarboxylic acid, 4-bromo-3-hydroxy-5-methyl-, methyl ester; ACMC-20a93m; AKOS016004251;
• AB10087
• methyl4-bromo-3-iodobenzoate
• DB-386569
• SY260818
• SCHEMBL21195630
• PS-11668
• 1257231-51-8
• 4-Bromo-3-iodo-benzoic acid methyl ester
• AKOS017552688
• MFCD18398802
• Benzoic acid, 4-bromo-3-iodo-, methyl ester

• MDL： MFCD18398802
• Inchi： 1S/C8H6BrIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
• InChI Key： FKMRYNGFIBQMMZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)OC)=C1)Br

Computed Properties

• Exact Mass: 339.85959g/mol
• Monoisotopic Mass: 339.85959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-bromo-3-iodobenzoate

Recent Advances in the Application of Methyl 4-bromo-3-iodobenzoate (CAS: 1257231-51-8) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromo-3-iodobenzoate (CAS: 1257231-51-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and iodo substituents on the aromatic ring, serves as a key building block in the synthesis of complex molecules, including drug candidates and bioactive probes. Recent studies have explored its utility in cross-coupling reactions, medicinal chemistry, and targeted drug delivery systems, highlighting its importance in advancing therapeutic development.

One of the most notable applications of Methyl 4-bromo-3-iodobenzoate is its role in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing biaryl and alkyne-containing scaffolds, which are common motifs in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in synthesizing novel kinase inhibitors, showcasing its potential in oncology research. The study reported a high yield (85-92%) and excellent regioselectivity, underscoring the compound's reliability as a synthetic intermediate.

In addition to its synthetic utility, Methyl 4-bromo-3-iodobenzoate has been investigated for its role in the development of targeted drug delivery systems. Researchers have functionalized this compound to create prodrugs that release active therapeutic agents in response to specific biological stimuli, such as enzyme activity or pH changes. A recent preprint on bioRxiv detailed the use of this compound in designing a pH-sensitive prodrug for treating inflammatory bowel disease (IBD). The prodrug exhibited enhanced stability in the gastrointestinal tract and selective release of the active drug in inflamed tissues, offering a promising strategy for localized therapy.

Furthermore, the compound's unique halogenated structure has made it a valuable tool in chemical biology for labeling and tracking biomolecules. A 2024 study in ACS Chemical Biology utilized Methyl 4-bromo-3-iodobenzoate to develop a fluorescent probe for detecting protein-protein interactions in live cells. The probe's high specificity and minimal background interference were attributed to the strategic placement of the bromo and iodo groups, which facilitated efficient conjugation with target proteins.

Despite its promising applications, challenges remain in optimizing the scalability and cost-effectiveness of Methyl 4-bromo-3-iodobenzoate-based syntheses. Recent efforts have focused on green chemistry approaches, such as using recyclable catalysts and solvent-free conditions, to address these limitations. A collaborative study between academic and industrial researchers, published in Green Chemistry, reported a 30% reduction in production costs by employing a microwave-assisted synthesis protocol.

In conclusion, Methyl 4-bromo-3-iodobenzoate (CAS: 1257231-51-8) continues to be a cornerstone in chemical biology and pharmaceutical research, with its applications spanning drug synthesis, targeted delivery, and biomolecular labeling. Ongoing research aims to further exploit its potential while addressing practical challenges, paving the way for innovative therapeutic solutions. Future directions may include exploring its use in CRISPR-based gene editing and nanotechnology, where its unique properties could unlock new possibilities.